Cas no 13278-62-1 (Urea,N-[(4-chlorophenyl)methyl]-N'-methyl-)

• Product Name: Urea,N-[(4-chlorophenyl)methyl]-N'-methyl-
• CAS No: 13278-62-1
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 221923
• PubChem ID: 253254
• Update Time: 2025-04-19

Urea,N-[(4-chlorophenyl)methyl]-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[(4-chlorophenyl)methyl]-N'-methyl-
• [(4-chlorophenyl)methyl][2-(dimethylamino)ethyl]amine
• AC1MQIJY
• AC1Q3WV9
• AG-C-71982
• CTK1I1476
• N'-(4-Chlor-benzyl)-N,N-dimethyl-aethylendiamin
• N-(4-Chlor-benzyl)-N'-methyl-harnstoff
• N'-(4-chloro-benzyl)-N,N-dimethyl-ethylenediamine
• N,N-Dimethyl-N'-< 4-Chlor-benzyl> -aethylendiamin
• N-Methyl-N'-< 4-chlor-benzyl> -harnstoff
• STK128929
• 13278-62-1
• 1-[(4-chlorophenyl)methyl]-3-methylurea
• N-(4-chlorobenzyl)-N'-methylurea
• NSC75937
• N-[(4-Chlorophenyl)methyl]-N'-methylurea
• AKOS004093118
• NSC-75937
• DTXSID00870023
• NCIOpen2_000658

• Inchi： 1S/C9H11ClN2O/c1-11-9(13)12-6-7-2-4-8(10)5-3-7/h2-5H,6H2,1H3,(H2,11,12,13)
• InChI Key： HVAYRAHLBHKAFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NC)=O

Computed Properties

• Exact Mass: 198.05613
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13
• LogP: 2.55080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes